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An In-depth Technical Guide on the Thermochemical Properties of Lithium Hypofluorite
Executive Summary

Lithium hypofluorite (LiOF) is an inorganic compound of significant theoretical interest due to
the unique hypergolic nature of the hypofluorite anion (-OF). However, it is characterized by
considerable instability, which has severely limited its experimental characterization. This guide
provides a comprehensive overview of the known thermochemical properties of lithium
hypofluorite. A critical distinction is made between the gaseous and solid states of the
compound. For gaseous LiOF, reliable thermochemical data is available from the NIST-JANAF
Thermochemical Tables. In contrast, there is a notable absence of experimentally determined
thermochemical data for solid LiOF in the scientific literature. The values presented for the solid
phase are based on computational estimations and should be regarded with appropriate
caution. This document summarizes the available data, outlines theoretical synthesis and
decomposition pathways, and presents a generalized experimental workflow for the
characterization of such unstable species.

General Properties
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Lithium hypofluorite is the lithium salt of hypofluorous acid. Its high reactivity stems from the
oxygen atom being in a formal oxidation state of 0.

Property Value Source
Chemical Formula LiOF

Molar Mass 41.94 g/mol [PubChem]
CAS Number 34240-84-1 [NIST]

) Not well-documented;
Physical Appearance .
presumed solid

Key Characteristic Highly unstable [Wikipedia]

Thermochemical Data

The available thermochemical data for lithium hypofluorite is sparse, particularly for the solid
state. The most reliable data pertains to the gaseous phase, as documented by the National
Institute of Standards and Technology (NIST).

Gaseous Lithium Hypofluorite (LiIOF(g))

The following data are sourced from the NIST-JANAF Thermochemical Tables and represent
the standard state for the ideal gas at 1 bar.[1]

Property Symbol Value Units

Standard Enthalpy of

_ fH° -92.0+41.8 kJ/mol
Formation (298.15 K)
Standard Molar
S° 238.86 J/mol-K
Entropy (298.15 K)
Heat Capacity (Cp) at
pacity (CP) 38.66 J/mol-K

298.15 K

Note: The Gibbs free energy of formation (AfG°) can be calculated from the enthalpy and
entropy values.
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Solid Lithium Hypofluorite (LIOF(s))

No experimental thermochemical data for solid lithium hypofluorite has been found in the
reviewed scientific literature. The compound's instability makes direct calorimetric
measurement exceptionally challenging. The value for the standard enthalpy of formation
provided below is a theoretical estimate derived from Density Functional Theory (DFT)
calculations and should be treated as such.

Value . Source of
Property Symbol . Units . .
(Estimated) Estimation

Standard

Enthalpy of MOPAC
) AfH° -165.3 kJ/mol )
Formation Calculation

(298.15 K)

Standard Molar
Entropy (298.15 S° Not Available J/mol-K -
K)

Gibbs Free
Energy of

) JAV{Ch Not Available kJ/mol -
Formation

(298.15 K)

Synthesis and Reactivity

Detailed experimental protocols for the synthesis of pure, isolated lithium hypofluorite are not
available in the literature, which is a testament to its instability. However, theoretical pathways
have been proposed.

Theoretical Synthesis

Two primary synthesis routes are theoretically considered:

o Neutralization Reaction: The reaction of hypofluorous acid (HOF) with lithium hydroxide
(LiIOH).[2] HOF + LiOH - LiOF + H20
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 Fluorination of Lithium Hydroxide: The direct action of fluorine gas on lithium hydroxide.[2]
2F2 + 2LIOH - 2LiF + H202 + Oz (Note: This reaction is complex and may yield various
products, with LIOF being a potential intermediate or side product). A more direct, though
likely difficult to control, reaction would be: F2 + 2LiOH — LiOF + LiF + H20

Decomposition Pathway

Lithium hypofluorite is highly unstable and readily decomposes. The oxygen atom is in the O
oxidation state and tends to form the more stable diatomic oxygen (O2), leading to the
formation of lithium fluoride.[2]

o Decomposition Reaction:2LIOF(s) — 2LiF(s) + O2(9)[2]

This decomposition is thermodynamically favorable and contributes to the difficulty in isolating
the compound.

Visualized Pathways and Workflows
Logical Pathways of LIOF Chemistry

The following diagram illustrates the theoretical synthesis routes and the primary
decomposition pathway for lithium hypofluorite.

Theoretical Synthesis

Hypofluorous Acid (HOF) Lithium Hydroxide (LiOH) Fluorine (F2)

Neutralization Fluorination

Lithium Hypofluorite (LiOF)

Decomposition\Decomposition

Lithium Fluoride (LiF) Oxygen (02)
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Caption: Synthesis and Decomposition of Lithium Hypofluorite.

Generalized Experimental Workflow

Due to the lack of specific published protocols for LiOF, the diagram below outlines a
generalized experimental workflow for the synthesis and characterization of a highly unstable
inorganic salt.
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Caption: Generalized Workflow for Unstable Salt Characterization.
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Applicability in Drug Development

The core requirements for this guide included addressing an audience of drug development
professionals. It is important to state that lithium hypofluorite, as a highly reactive and
unstable inorganic oxidizer, has no foreseeable application in drug development or any
biological system. Its properties are of interest primarily in the fields of inorganic chemistry,
energetic materials, and theoretical chemistry. There are no known signaling pathways
associated with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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